Cas no 2168930-54-7 (4-methyl-2-(pyrimidin-5-yl)piperidin-3-amine)

• Product Name: 4-methyl-2-(pyrimidin-5-yl)piperidin-3-amine
• CAS No: 2168930-54-7
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5907254
• PubChem ID: 165721734
• Update Time: 2025-05-22

4-methyl-2-(pyrimidin-5-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(pyrimidin-5-yl)piperidin-3-amine
• EN300-1477517
• 2168930-54-7

• Inchi： 1S/C10H16N4/c1-7-2-3-14-10(9(7)11)8-4-12-6-13-5-8/h4-7,9-10,14H,2-3,11H2,1H3
• InChI Key： QUGPMBKSENLLCA-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C1C1=CN=CN=C1)N

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-methyl-2-(pyrimidin-5-yl)piperidin-3-amine

4-Methyl-2-(Pyrimidin-5-Yl)Piperidin-3-Amine: A Comprehensive Overview

4-Methyl-2-(pyrimidin-5-yl)piperidin-3-amine, identified by the CAS number 2168930-54-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a piperidine ring substituted with a pyrimidine moiety at the 2-position and a methyl group at the 4-position, along with an amine group at the 3-position. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of 4-methyl-2-(pyrimidin-5-yl)piperidin-3-amine typically involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical effects in biological systems. The pyrimidine ring, a heterocyclic structure containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-interactions, making it a versatile building block in medicinal chemistry.

One of the most promising applications of 4-methyl-piperidine derivatives lies in their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Studies have shown that pyrimidine-containing compounds like this one can modulate kinase activity by binding to their active sites or allosteric regions. For instance, recent research has demonstrated that this compound exhibits inhibitory effects on specific kinases involved in tumor growth and metastasis.

In addition to its pharmacological applications, 4-methyl-piperidine derivatives are also being explored for their role in materials science. The rigid structure of the pyrimidine ring and the flexibility of the piperidine ring make this compound suitable for use as a building block in supramolecular chemistry. For example, it has been used to construct self-assembled nanostructures with potential applications in drug delivery systems and sensors.

The study of 4-methyl-piperidine derivatives has also benefited from advances in computational chemistry. Molecular modeling techniques, such as docking simulations and quantum mechanics calculations, have provided insights into the compound's interaction with biological targets. These computational studies have guided the design of more potent and selective analogs, paving the way for future therapeutic developments.

In conclusion, 4-methyl-piperidine derivatives, particularly those containing pyrimidine moieties, represent a valuable class of compounds with diverse applications across multiple disciplines. As research continues to uncover new aspects of their chemical and biological properties, it is likely that these compounds will play an increasingly important role in both academic and industrial settings.